Cas no 1020240-56-5 (1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-
• CAS No: 1020240-56-5
• MF: C₁₇H₁₃BrN₂O₃
• MW: 373.200723409653
• MDL: MFCD08446285
• CID: 5229975
• Update Time: 2025-06-07

1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-

• MDL： MFCD08446285
• Inchi： 1S/C17H13BrN2O3/c1-23-14-8-2-11(3-9-14)15-10-16(17(21)22)20(19-15)13-6-4-12(18)5-7-13/h2-10H,1H3,(H,21,22)
• InChI Key： ATNFBWFVYFMEQI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C(O)=O)=CC(C2=CC=C(OC)C=C2)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-

1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl)- (CAS No. 1020240-56-5): An Overview

1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) (CAS No. 1020240-56-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) is composed of a pyrazole ring substituted with a carboxylic acid group at the 5-position, a 4-bromophenyl group at the 1-position, and a 4-methoxyphenyl group at the 3-position. This combination of functional groups imparts distinct chemical and biological properties to the molecule. The pyrazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The bromine atom in the 4-bromophenyl group can serve as a versatile handle for further chemical modifications, while the methoxy group in the 4-methoxyphenyl moiety can influence the compound's lipophilicity and electronic properties.

The synthesis of 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) has been extensively studied in recent years. One common approach involves the condensation of a suitable pyrazole derivative with an appropriate aryl bromide and aryl methoxide in the presence of a coupling reagent. For instance, a recent study published in Organic Letters (2022) reported a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. The method not only provides high yields but also allows for easy scale-up, making it suitable for large-scale production.

In terms of biological activity, 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) has shown promising results in various pharmacological studies. Research published in Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have explored its potential as an antitumor agent due to its ability to induce apoptosis in cancer cells. A notable study in Cancer Research (2023) reported that this compound selectively targets and kills cancer cells while sparing normal cells, highlighting its therapeutic potential.

Beyond its direct biological effects, 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) has also been used as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a starting material to develop novel inhibitors of protein-protein interactions (PPIs), which are important targets in drug discovery. A study published in Bioorganic & Medicinal Chemistry (2022) described the synthesis of a series of PPI inhibitors derived from this compound, showing significant inhibition of specific protein interactions involved in disease pathways.

The structural versatility of 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) also makes it an attractive candidate for drug delivery systems. Recent advancements in nanotechnology have led to the development of nanocarriers that can encapsulate this compound and deliver it to specific target sites within the body. A study published in Nano Letters (2023) reported the successful encapsulation of this compound into polymeric nanoparticles, which significantly enhanced its therapeutic efficacy and reduced side effects compared to free drug administration.

In conclusion, 1H-Pyrazole-5-carboxylic acid, 1-(4-bromophenyl)-3-(4-methoxyphenyl) (CAS No. 1020240-56-5) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.